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Cat. No.: B032357 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Phenanthrene-d10 is the deuterated form of phenanthrene, a polycyclic aromatic hydrocarbon

(PAH). In this isotopic variant, all ten hydrogen atoms on the phenanthrene molecule have

been replaced with deuterium atoms. This isotopic substitution makes Phenanthrene-d10 an

invaluable tool in analytical chemistry, particularly in mass spectrometry-based methods, where

it serves as a reliable internal standard for the quantification of phenanthrene and other related

PAHs in various environmental and biological matrices. Its chemical and physical properties are

nearly identical to those of its non-deuterated counterpart, with the key difference being its

increased molecular weight. This guide provides a comprehensive overview of the chemical

properties of Phenanthrene-d10 and its application in analytical methodologies.

Chemical and Physical Properties
The fundamental chemical and physical characteristics of Phenanthrene-d10 are summarized

in the table below. This data is essential for its proper handling, storage, and use in

experimental settings.
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Property Value References

Chemical Formula C₁₄D₁₀

Molecular Weight 188.29 g/mol [1]

CAS Number 1517-22-2

Appearance White to yellowish solid [2]

Melting Point 98-100 °C

Boiling Point 340 °C

Water Solubility 1.15 mg/L

Log P (octanol/water) 4.46

Isotopic Purity ≥98 atom % D

Analytical Applications and Experimental Protocols
Phenanthrene-d10 is predominantly used as an internal standard in gas chromatography-

mass spectrometry (GC-MS) for the analysis of polycyclic aromatic hydrocarbons (PAHs). Its

utility stems from its similar chromatographic behavior to the native phenanthrene, while its

distinct mass allows for its separate detection and quantification.

General Experimental Workflow for PAH Analysis using
GC-MS with Phenanthrene-d10 Internal Standard
The following diagram outlines a typical workflow for the analysis of PAHs in an environmental

sample using Phenanthrene-d10 as an internal standard.
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Sample Preparation

GC-MS Analysis

Data Processing

Environmental Sample (e.g., soil, water)

Spike with Phenanthrene-d10 Internal Standard

Solvent Extraction

Solid Phase Extraction (SPE) Cleanup

Gas Chromatography Separation

Mass Spectrometry Detection

Quantification using Response Factors

Reporting of PAH Concentrations
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Phenanthrene (C₁₄H₁₀)
 m/z = 178

Isotopic Substitution
(H → D)

Deuteration

Phenanthrene-d10 (C₁₄D₁₀)
 m/z = 188
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 5 Tech Support

https://www.benchchem.com/product/b032357?utm_src=pdf-body-img
https://www.benchchem.com/product/b032357?utm_src=pdf-custom-synthesis
https://cdn.caymanchem.com/cdn/msds/43568m.pdf
https://www.cdnisotopes.com/media/catalog/product/d/-/d-0120_5.pdf
https://www.benchchem.com/product/b032357#what-is-phenanthrene-d10-and-its-chemical-properties
https://www.benchchem.com/product/b032357#what-is-phenanthrene-d10-and-its-chemical-properties
https://www.benchchem.com/product/b032357#what-is-phenanthrene-d10-and-its-chemical-properties
https://www.benchchem.com/product/b032357#what-is-phenanthrene-d10-and-its-chemical-properties
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b032357?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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